N-((1-phenylpyrrolidin-2-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C20H24N2O2/c1-16-8-5-6-12-19(16)24-15-20(23)21-14-18-11-7-13-22(18)17-9-3-2-4-10-17/h2-6,8-10,12,18H,7,11,13-15H2,1H3,(H,21,23)
• InChI Key: AZMXWPKGZOMNQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2CCCN2C3=CC=CC=C3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-((1-phenylpyrrolidin-2-yl)methyl)-2-(o-tolyloxy)acetamide, also known as o-Desmethyltramadol, is a synthetic opioid analgesic. It is an active metabolite of tramadol, a commonly prescribed pain medication. This compound has gained significant attention due to its potential therapeutic benefits and its ability to act as a potent analgesic without the adverse effects commonly associated with other opioid medications.

Scientific Research Applications

Metabolism and Genetic Differences

Research on similar compounds, like paracetamol, highlights the importance of understanding metabolic pathways and genetic differences in drug efficacy and safety. The study by Zhao and Pickering (2011) on paracetamol metabolism reveals significant intersubject and ethnic differences in drug metabolism, suggesting potential variability in susceptibility to toxicity and therapeutic effectiveness. This insight underscores the necessity of personalized medicine approaches in drug development and application, which could be relevant for the research on N-((1-phenylpyrrolidin-2-yl)methyl)-2-(o-tolyloxy)acetamide (Li-zi Zhao & G. Pickering, 2011).

Pharmacological Profile Improvement

Research into stereochemistry, such as the work on phenylpiracetam and its derivatives by Veinberg et al. (2015), demonstrates how the manipulation of molecular structure can significantly impact a drug's pharmacological profile. By examining enantiomerically pure compounds, the study provides evidence of the direct relationship between the configuration of stereocenters and biological properties. This research could guide the development of N-((1-phenylpyrrolidin-2-yl)methyl)-2-(o-tolyloxy)acetamide, emphasizing the importance of stereochemistry in enhancing therapeutic efficacy and safety (G. Veinberg et al., 2015).

Environmental Protection and Water Treatment

The removal of pharmaceutical compounds from water is a critical area of environmental protection. Igwegbe et al. (2021) review the adsorption techniques for eliminating acetaminophen from water, highlighting the potential for similar methodologies to be applied to the removal of other pharmaceutical contaminants. This research points to the environmental considerations necessary when researching and applying pharmaceuticals like N-((1-phenylpyrrolidin-2-yl)methyl)-2-(o-tolyloxy)acetamide, emphasizing the importance of developing environmentally friendly and efficient removal technologies (C. Igwegbe et al., 2021).